2,3-Dichloropyrido[2,3-b]pyrazine
Overview
Description
2,3-Dichloropyrido[2,3-b]pyrazine is a chemical compound with the molecular formula C7H3Cl2N3. It has a molecular weight of 200.03 . It is a solid substance that should be stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of pyrido[2,3-b]pyrazine derivatives has been reported in the literature . The chemical structures of these compounds were confirmed using spectral techniques such as NMR and FT-IR .Molecular Structure Analysis
The InChI code for 2,3-Dichloropyrido[2,3-b]pyrazine is 1S/C7H3Cl2N3/c8-5-6(9)12-7-4(11-5)2-1-3-10-7/h1-3H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
2,3-Dichloropyrido[2,3-b]pyrazine is a solid substance . It has a molecular weight of 200.03 and a theoretical density of 1.573 g/cm^3 . Its boiling point is 282.342 °C at 760 mmHg .Scientific Research Applications
Application 1: Nonlinear Optical Properties
- Results or Outcomes: Compound 7, a pyrido[2,3-b]pyrazine derivative, showed less energy gap, highest absorption wavelength and remarkable NLO response. The highest average polarizability, first and second hyper-polarizabilities values for compound 7 were observed as 3.90 × 10−23, 15.6 × 10−30 and 6.63 × 10−35 esu, respectively .
Application 2: Electrochemical DNA Sensing
- Methods of Application: The sensor is typically made of conductive material that is coated with a layer of DNA or other biomolecules. When the DNA in the sample encounters the sensor, it can bind to the DNA on the sensor surface, causing a change in the electrical properties of the sensor .
- Results or Outcomes: This change can be measured and used to determine the presence or concentration of the DNA in the sample .
Application 4: Full-Color Fluorescent Materials for OLEDs
- Results or Outcomes: The resulting OLEDs exhibit a yellow emission and an orange emission with high External Quantum Efficiencies (EQEs) of up to 20.0% and 15.4%, respectively .
Application 6: Antibacterial, Antifungal, and Antiviral Activities
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,3-dichloropyrido[2,3-b]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2N3/c8-5-6(9)12-7-4(11-5)2-1-3-10-7/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWJDFFLZOOKZNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)N=C(C(=N2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70472674 | |
Record name | 2,3-dichloropyrido[2,3-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70472674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloropyrido[2,3-b]pyrazine | |
CAS RN |
25710-18-3 | |
Record name | 2,3-dichloropyrido[2,3-b]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70472674 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dichloropyrido[2,3-b]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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